Cas no 16697-49-7 (3,4,6-Tri-O-benzyl-b-D-mannopyranose 1,2-(Methyl Orthoacetate))

• Product Name: 3,4,6-Tri-O-benzyl-b-D-mannopyranose 1,2-(Methyl Orthoacetate)
• CAS No: 16697-49-7
• MF: C₃₀H₃₄O₇
• MW: 506.586769580841
• CID: 50508
• PubChem ID: 11092390
• Update Time: 2025-09-25

3,4,6-Tri-O-benzyl-b-D-mannopyranose 1,2-(Methyl Orthoacetate) Chemical and Physical Properties

Names and Identifiers

• 3,4,6-Tri-O-benzyl-beta-D-mannopyranose-1,2-(methyl orthoacetate)
• 3,4,6-Tri-O-benzyl-β-D-mannopyranose 1,2-(Methyl Orthoacetate)
• 3,4,6-Tri-O-benzyl-β
• 3,4,6-TRI-O-BENZYL-Β-D-MANNOPYRANOSE 1,2-(METHYL ORTHOACETATE),WHITE TO OFF-WHITE SOLID
• 2,5-anhydro-3,4,6-tri-O-benzoyl-D-allonthioamide
• tri-O-benzoyl-D-2,5-anhydro-allonothioic acid amide
• Mannopyranose,3,4,6-tri-O-benzyl-, cyclic methyl orthoacetate, b-D- (8CI)
• 5H-1,3-Dioxolo[4,5-b]pyran, b-D-mannopyranose deriv.
• Orthoacetic acid, cyclic ester with 3,4,6-tri-O-benzyl-b-D-mannopyranose, methyl ester
• 3,4,6-Tri-O-benzyl-b-D-mannopyranose 1,2-(methyl orthoacetate)
• SCHEMBL4187984
• PD018412
• E86928
• 16697-49-7
• 3,4,6-Tri-O-benzyl-beta-D-mannopyranose 1,2-(Methyl Orthoacetate)
• 3,4,6-Tri-O-benzyl- beta -D-mannopyranose 1,2-(Methyl Orthoacetate)
• beta-D-Mannopyranose, 1,2-O-(1-methoxyethylidene)-3,4,6-tris-O-(phenylmethyl)-
• (3aS,5R,6R,7S,7aS)-6,7-Bis(benzyloxy)-5-((benzyloxy)methyl)-2-methoxy-2-methyltetrahydro-3aH-[1,3]dioxolo[4,5-b]pyran
• (3aS,5R,6R,7S,7aS)-2-methoxy-2-methyl-6,7-bis(phenylmethoxy)-5-(phenylmethoxymethyl)-5,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-b]pyran
• 3,4,6-Tri-O-benzyl-??-D-Mannopyranose 1,2-(methyl orthoacetate)
• AKOS030567702
• 3,4,6-Tri-O-benzyl-1,2-O-(1-methoxyethylidene)-beta-D-mannopyranose
• 1,2-O-(1-Methoxyethylidene)-3,4,6-tris-O-(phenylmethyl)-beta-D-mannopyranose;
• 3,4,6-Tri-O-benzyl-b-D-mannopyranose 1,2-(Methyl Orthoacetate)

• Inchi： 1S/C30H34O7/c1-30(31-2)36-28-27(34-20-24-16-10-5-11-17-24)26(33-19-23-14-8-4-9-15-23)25(35-29(28)37-30)21-32-18-22-12-6-3-7-13-22/h3-17,25-29H,18-21H2,1-2H3/t25-,26-,27+,28+,29+,30?/m1/s1
• InChI Key： SCDVHQXHQOSKCS-LGPOITBMSA-N
• SMILES： O1[C@H](COCC2C=CC=CC=2)[C@H]([C@@H]([C@H]2[C@@H]1OC(C)(OC)O2)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 506.23000
• Monoisotopic Mass: 506.23045342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.228
• Melting Point: 74-76°C
• Boiling Point: 601.108 °C at 760 mmHg
• Flash Point: 232.122 °C
• Refractive Index: 1.593
• PSA: 64.61000
• LogP: 4.83440